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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for 5,5-dimethylhexanal. Due to a lack of specific toxicological studies on
this compound, this guide incorporates data from structurally related long-chain aliphatic
aldehydes to infer potential hazards and recommend safety protocols. All handling of this
chemical should be conducted by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties

5,5-Dimethylhexanal is a saturated aliphatic aldehyde. Its physical and chemical properties
are crucial for understanding its potential for exposure and for implementing appropriate safety
measures.
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Property Value Source

Molecular Formula CsH160 --INVALID-LINK--
Molecular Weight 128.21 g/mol --INVALID-LINK--
CAS Number 55320-58-6 --INVALID-LINK--
Appearance Not available (likely a liquid) Inferred

Boiling Point 160.5 £ 9.0 °C (Predicted) --INVALID-LINK--
Density 0.811 £ 0.06 g/cm3 (Predicted)  --INVALID-LINK--
Flash Point Flammable liquid and vapor --INVALID-LINK--

(GHS classification)

Hazard Identification and GHS Classification

Based on notifications to the ECHA C&L Inventory, 5,5-dimethylhexanal is classified with the

following hazards.[1]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

lwsalt text
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Toxicological Information

Direct toxicological data for 5,5-dimethylhexanal is not available in the public domain. The
information below is based on the general toxicological profile of saturated aliphatic aldehydes.

General Aldehyde Toxicity

Aldehydes are known for their electrophilic nature, which is the primary driver of their toxicity.
The carbonyl group (C=0) makes the carbon atom susceptible to nucleophilic attack by
biological macromolecules.

e Mechanism of Toxicity: Saturated aldehydes, like 5,5-dimethylhexanal, are classified as
"hard" electrophiles. They tend to react with "hard" biological nucleophiles, primarily the
primary amino groups of lysine residues in proteins and the amino groups of DNA bases.
This interaction can lead to the formation of Schiff bases and subsequent protein and DNA
adducts, disrupting their normal function.

Potential Health Effects

 Skin Irritation: Direct contact with aliphatic aldehydes can cause skin irritation, characterized
by redness, itching, and inflammation. Prolonged or repeated exposure can lead to contact
dermatitis.

o Eye Irritation: Vapors and direct contact with aldehydes are irritating to the eyes, causing
stinging, burning, redness, and tearing. High concentrations can lead to more severe eye
damage.

o Respiratory Tract Irritation: Inhalation of aldehyde vapors may cause irritation to the nose,
throat, and lungs, resulting in coughing, shortness of breath, and a burning sensation.

Experimental Protocols for Hazard Assessment

The following are detailed, generalized methodologies for key toxicological experiments that
would be necessary to fully characterize the health and safety profile of 5,5-dimethylhexanal.
These are based on standard OECD and other regulatory guidelines.
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Acute Oral Toxicity (OECD 423)

e Principle: To determine the acute oral toxicity of a substance by administering it to a group of
fasted animals in a stepwise procedure.

o Test Animals: Female rats are typically used.

e Procedure:

o

Animals are fasted overnight prior to dosing.

o A starting dose of 300 mg/kg body weight is administered by gavage to a single animal.
o The animal is observed for signs of toxicity and mortality for up to 14 days.

o If the animal survives, two additional animals are dosed at the same level.

o If the initial animal dies, the next animal is dosed at a lower level (e.g., 50 mg/kg).

o The process is continued until the dose that causes mortality in 2 out of 3 animals is
identified, or no mortality is observed at the limit dose of 2000 mg/kg.

o Data Collection: Observations include mortality, clinical signs of toxicity (changes in skin, fur,
eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems,
somatomotor activity, and behavior pattern), body weight changes, and gross necropsy
findings.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)

¢ Principle: To assess the potential of a chemical to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis model.

o Test System: Commercially available reconstructed human epidermis models (e.g.,
EpiDerm™, EpiSkin™).

e Procedure:
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o The test substance is applied topically to the surface of the skin tissue model.

o After a defined exposure period (typically 15-60 minutes), the substance is removed by
washing.

o The tissues are incubated for a post-exposure period (typically 42 hours).

o Cell viability is assessed by measuring the conversion of MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) to a colored formazan product by mitochondrial
dehydrogenases in viable cells.

o Data Analysis: The absorbance of the extracted formazan is measured
spectrophotometrically. A substance is identified as an irritant if the mean tissue viability is
reduced below 50% of the negative control.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD 437)

e Principle: To evaluate the potential of a substance to cause severe eye damage by
measuring its effects on corneal opacity and permeability in isolated bovine corneas.

o Test System: Freshly isolated bovine corneas.

e Procedure:

o

The test substance is applied to the epithelial surface of the cornea.

[¢]

After a 10-minute exposure, the substance is rinsed off.

[e]

Corneal opacity is measured using an opacitometer.

o

Corneal permeability is assessed by measuring the amount of fluorescein that passes
through the cornea.

» Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values. This score is used to classify the substance's eye irritation potential.
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Signaling Pathways and Experimental Workflows
General Aldehyde-Induced Cellular Stress Pathway

The following diagram illustrates a generalized signaling pathway for cellular stress induced by
electrophilic aldehydes. This pathway is inferred from the known reactivity of aldehydes with
cellular nucleophiles.

Exposure Cellular Interaction Cellular Response

5,5-Dimethylhexanal [eLVEa: e Cellular Nucleophiles Adduct Formation Oxidative Stress & PGS
(Electrophile) h (Proteins, DNA) (Schiff Bases) Protein Dysfunction pop!

Click to download full resolution via product page

Caption: Generalized pathway of aldehyde-induced cytotoxicity.

Experimental Workflow for In Vitro Cytotoxicity
Assessment

This diagram outlines a typical workflow for assessing the cytotoxicity of a test compound using
an in vitro cell-based assay.
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'
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'
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(e.g., MTT, Neutral Red)

'
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'
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End: Cytotoxicity Profile
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Caption: Workflow for in vitro cytotoxicity testing.

Handling and Storage
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» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Do not
breathe vapors. Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames. Keep away from oxidizing agents.

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get medical attention.

Conclusion

While specific toxicological data for 5,5-dimethylhexanal is currently lacking, its classification
as a flammable liquid and an irritant to the skin, eyes, and respiratory tract necessitates careful
handling and the use of appropriate personal protective equipment. The general toxicological
profile of aliphatic aldehydes suggests that its primary mechanism of toxicity involves covalent
modification of cellular macromolecules. Further experimental studies, following standardized
protocols such as those outlined in this guide, are required to definitively characterize its
toxicological properties and establish safe exposure limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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